Cas no 69270-16-2 (1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-)
69270-16-2 structure
Product Name:1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-
CAS No:69270-16-2
MF:C14H9ClO4S
MW:308.736861944199
CID:520015
PubChem ID:320098
Update Time:2025-04-19
1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-
- 2-(4-chlorophenyl)sulfanylbenzene-1,3-dicarboxylic acid
- AC1L81KH
- CTK2F8030
- NSC266278
- NSC-266278
- 2-[(4-Chlorophenyl)sulfanyl]benzene-1,3-dicarboxylic acid
- 69270-16-2
- DTXSID10313118
-
- Inchi: 1S/C14H9ClO4S/c15-8-4-6-9(7-5-8)20-12-10(13(16)17)2-1-3-11(12)14(18)19/h1-7H,(H,16,17)(H,18,19)
- InChI Key: SPUAXTLAMMOBDG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC1C(C(=O)O)=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 307.99107
- Monoisotopic Mass: 307.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 99.9Ų
Experimental Properties
- Density: 1.57
- Boiling Point: 495.8°C at 760 mmHg
- Flash Point: 253.6°C
- Refractive Index: 1.711
- PSA: 74.6
- LogP: 3.88760
1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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